Cas no 646455-60-9 (4-methyl-1-propan-2-yl-3-(trifluoromethyl)pyrazole)

• Product Name: 4-methyl-1-propan-2-yl-3-(trifluoromethyl)pyrazole
• CAS No: 646455-60-9
• MF: C₈H₁₁F₃N₂
• MW: 192.181552171707
• CID: 1680455
• PubChem ID: 2779429
• Update Time: 2025-04-21

4-methyl-1-propan-2-yl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-propan-2-yl-3-(trifluoromethyl)pyrazole
• 1-isopropyl-4-methyl-3-(trifluoromethyl)-1H-pyrazole
• ZINC00152403
• AC1MCVIX
• CTK6C3413
• SBB091408
• AG-A-20295
• AW00721
• KB-159939
• 1-isopropyl-4-methyl-3-(trifluoromethyl)pyrazole
• 1-isopropyl-4-methyl-3-(trifluoromethyl)-1H-pyrazole; ZINC00152403; AC1MCVIX; CTK6C3413; SBB091408; AG-A-20295; AW00721; KB-159939; 1-isopropyl-4-methyl-3-(trifluoromethyl)pyrazole;
• 646455-60-9
• OXTAAXVCDQASCZ-UHFFFAOYSA-N
• DTXSID10381438
• SCHEMBL17454480

• Inchi： 1S/C8H11F3N2/c1-5(2)13-4-6(3)7(12-13)8(9,10)11/h4-5H,1-3H3
• InChI Key： OXTAAXVCDQASCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN(C(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 192.08743285g/mol
• Monoisotopic Mass: 192.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų